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Compound of Interest

Compound Name: Acetylserine

Cat. No.: B093042 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

acetylserine in a laboratory setting. The following procedures are designed to ensure the

safety of research personnel and compliance with standard chemical waste management

practices.

Immediate Safety and Handling Precautions
Before handling acetylserine for disposal, it is crucial to consult your institution's specific

safety protocols and the manufacturer's Safety Data Sheet (SDS). While some forms of

acetylserine are not classified as hazardous under OSHA's Hazard Communication Standard,

others may be categorized as irritants.[1][2] Therefore, treating all forms with a consistent level

of caution is the most prudent approach.

Required Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Wear chemically compatible gloves (e.g., nitrile gloves).

Body Protection: A standard lab coat is required.

In case of accidental release, avoid dust formation.[1][3] For spills, sweep up the solid material

and place it into a suitable, labeled container for disposal.[1] Ensure adequate ventilation in the

handling area.[3]
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Quantitative Data: Physical and Chemical Properties
The following table summarizes key quantitative data for N-Acetyl-L-serine, which is essential

for proper handling and storage decisions.

Property Value

Molecular Formula C5H9NO4

Molecular Weight 147.13 g/mol

Boiling Point 468.4°C at 760 mmHg

Flash Point 237.1°C

Density 1.343 g/cm³

Solubility Sparingly soluble in water and methanol

Source: N-Acetyl-L-serine Safety Data Sheet[3]

Step-by-Step Disposal Protocol
The primary and recommended method for acetylserine disposal is through your institution's

Environmental Health and Safety (EHS) or equivalent hazardous waste management program.

[4][5] Disposal of chemicals down the drain or in the regular trash is strictly prohibited unless

explicitly confirmed to be non-hazardous and permissible by local and institutional regulations.

[4][6]

Step 1: Waste Collection and Containment

Designate a Waste Container: Use a container that is in good condition, leak-proof, and

chemically compatible with acetylserine. The original product container is often a suitable

choice.[4][7]

Collect Waste: Place all unwanted solid acetylserine and any materials heavily

contaminated with it (e.g., weighing paper, contaminated gloves) into the designated waste

container. Avoid mixing incompatible wastes.[7]
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Keep Container Closed: The container must be kept securely closed at all times, except

when adding waste.[4][5]

Step 2: Labeling and Storage

Properly Label the Container: Affix a hazardous waste label to the container. The label must

clearly state "Hazardous Waste" and identify the contents (i.e., "Acetylserine Waste").

Store in a Satellite Accumulation Area (SAA): Store the sealed and labeled container in a

designated SAA within the laboratory.[5] This area should be at or near the point of

generation and under the control of laboratory personnel.[8]

Step 3: Arrange for Disposal

Request Pickup: Once the container is full or you no longer need to accumulate this waste

stream, contact your institution's EHS or hazardous waste office to schedule a pickup.[5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of acetylserine waste.
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Waste Generation & Assessment

Disposal Pathway

Acetylserine waste generated

Consult SDS and Institutional Policy

Is waste considered hazardous?

Collect in a labeled, compatible container

 Yes 

Follow specific institutional protocol for non-hazardous waste

 No 

Store in Satellite Accumulation Area

Contact EHS for hazardous waste pickup

Prohibited: No Drain or Trash Disposal

Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of acetylserine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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